N-(1-methyl-1H-pyrazol-4-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(1-methylpyrazol-4-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C14H16N4O2S/c1-18-8-11(7-16-18)17-14(19)10-2-4-15-13(6-10)20-12-3-5-21-9-12/h2,4,6-8,12H,3,5,9H2,1H3,(H,17,19)
• InChI Key: GWONMGOXJSUUIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC(=NC=C2)OC3CCSC3
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

N-(1-methyl-1H-pyrazol-4-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, also known as MPTI or NSC 727447, is a small molecule inhibitor that has been gaining attention in scientific research due to its potential applications in cancer treatment. MPTI was first synthesized in 2011 by researchers at the University of Kansas and has since been the subject of numerous studies exploring its mechanism of action and potential therapeutic uses.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Comenic Acid Derivatives : A study described the synthesis of novel comenic acid derivatives containing isoxazole and isothiazole moieties. These derivatives, when tested in combination with the antitumor drug Temozolomide, showed a synergistic effect in brain tumor chemotherapy, indicating potential therapeutic applications (Kletskov et al., 2018).

Anticancer and Antimicrobial Potential

• Celecoxib Derivatives : Research into the synthesis of celecoxib derivatives explored their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties. One derivative, in particular, demonstrated significant activity without causing tissue damage, highlighting its potential as a therapeutic agent (Küçükgüzel et al., 2013).

Antimicrobial and Insecticidal Activity

• Pyrimidine Linked Pyrazole Heterocyclics : A study on the synthesis of pyrimidine-linked pyrazole heterocyclics under microwave irradiation evaluated their insecticidal and antibacterial potential. The research underscores the relevance of these compounds in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Molecular Docking Study

• Oxazole Clubbed Pyridyl-Pyrazolines : The synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines and their evaluation as anticancer and antimicrobial agents were documented. Molecular docking studies indicated promising utilization against microbe resistance to drugs (Katariya et al., 2021).

Corrosion Inhibition

• Pyrazolone Derivatives for Steel Protection : Research on the corrosion inhibition of N80 steel in HCl by pyrazolone derivatives demonstrated their efficacy, with one derivative showing superior protection. This study illustrates the compound's potential application in industrial corrosion protection (Ansari et al., 2016).